Cas no 24915-80-8 (Narirutin Hexaacetate)
Narirutin Hexaacetate Chemical and Physical Properties
Names and Identifiers
-
- Narirutin Hexaacetate
-
- Inchi: 1S/C39H44O20/c1-16-32(51-17(2)40)34(53-19(4)42)36(55-21(6)44)38(50-16)49-15-30-33(52-18(3)41)35(54-20(5)43)37(56-22(7)45)39(59-30)57-25-12-26(47)31-27(48)14-28(58-29(31)13-25)23-8-10-24(46)11-9-23/h8-13,16,28,30,32-39,46-47H,14-15H2,1-7H3/t16-,28?,30+,32-,33+,34+,35-,36+,37+,38+,39+/m0/s1
- InChI Key: CQVCOGCJJNZRTE-JPCOPQHHSA-N
- SMILES: O([C@H]1[C@@H](O[C@H](CO[C@@H]2O[C@@H](C)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@H]2OC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)OC1=CC(O)=C2C(CC(C3C=CC(O)=CC=3)OC2=C1)=O)C(=O)C
Narirutin Hexaacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N379110-5mg |
Narirutin Hexaacetate |
24915-80-8 | 5mg |
$420.00 | 2023-05-17 | ||
| TRC | N379110-10mg |
Narirutin Hexaacetate |
24915-80-8 | 10mg |
$810.00 | 2023-05-17 | ||
| TRC | N379110-25mg |
Narirutin Hexaacetate |
24915-80-8 | 25mg |
$1728.00 | 2023-05-17 |
Narirutin Hexaacetate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Narirutin Hexaacetate
Narirutin Hexaacetate (CAS No. 24915-80-8): A Comprehensive Guide to Its Properties and Applications
Narirutin Hexaacetate (CAS No. 24915-80-8) is a chemically modified derivative of narirutin, a naturally occurring flavonoid glycoside found in citrus fruits. This acetylated form enhances the compound's stability and bioavailability, making it a subject of significant interest in pharmaceutical and nutraceutical research. The hexaacetate modification involves the addition of six acetyl groups to the narirutin molecule, which alters its physicochemical properties and expands its potential applications.
The growing demand for bioactive flavonoids in health supplements and functional foods has put Narirutin Hexaacetate in the spotlight. Researchers are particularly interested in its enhanced solubility and improved absorption compared to its parent compound. These characteristics make it a promising candidate for addressing modern health concerns such as oxidative stress, inflammation, and metabolic disorders—topics frequently searched by health-conscious consumers and professionals alike.
From a chemical perspective, Narirutin Hexaacetate demonstrates remarkable stability under various environmental conditions, which is crucial for product formulation and shelf-life extension. Its acetylated structure provides protection against enzymatic degradation in the digestive system, a feature that answers many formulation challenges faced by nutraceutical developers—a common pain point in industry forums and AI-assisted searches.
The compound's applications span multiple industries. In cosmeceuticals, it's valued for its potential skin-protective effects against UV-induced damage, aligning with the booming market for natural anti-aging solutions. The food industry explores its use as a functional food ingredient, particularly in beverages targeting immune support—a trending category in post-pandemic consumer markets. These applications frequently appear in search queries related to innovative food additives and next-generation cosmetic actives.
Quality control of Narirutin Hexaacetate involves sophisticated analytical techniques. High-performance liquid chromatography (HPLC) remains the gold standard for purity assessment, while mass spectrometry provides structural confirmation—information highly sought after by quality assurance professionals searching for flavonoid analysis methods. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics, important specifications for manufacturers.
Recent studies highlight Narirutin Hexaacetate's potential in supporting cardiovascular health, with mechanisms possibly involving endothelial function modulation. This positions the compound favorably in the heart health supplements market, a category experiencing consistent growth according to market analytics. Such findings respond directly to consumer searches about natural alternatives to support circulation and flavonoids for heart health.
The safety profile of Narirutin Hexaacetate has been extensively studied, with research indicating excellent tolerance in various models. This safety data addresses a critical concern for formulators searching for GRAS-status ingredients (Generally Recognized As Safe) and clean-label compatible actives. Regulatory status varies by region, with increasing acceptance in major markets—a frequent query among international product developers.
Innovative delivery systems for Narirutin Hexaacetate represent an active area of research. Microencapsulation technologies aim to further enhance its stability in final products, while nanoparticle formulations explore improved cellular uptake—topics generating significant interest in pharmaceutical technology circles and appearing in advanced material science searches.
Market projections for modified flavonoids like Narirutin Hexaacetate show steady growth, driven by consumer demand for science-backed natural products. Industry reports frequently cite the intersection of traditional medicine compounds with modern pharmaceutical technology as a key growth driver, making this compound relevant to investment searches in the nutraceutical sector.
Comparative studies between Narirutin Hexaacetate and other flavonoid derivatives provide valuable insights for product developers. Its balanced properties between solubility and bioactivity make it particularly suitable for combination products—a formulation strategy growing in popularity, as evidenced by search trends for synergistic nutraceutical blends.
Environmental considerations in Narirutin hexaacetate production have gained attention, with green chemistry approaches being developed to reduce synthetic byproducts. This responds to increasing searches for sustainable ingredient manufacturing and aligns with the industry's shift toward eco-friendly processes—a priority for environmentally conscious brands and consumers.
The intellectual property landscape surrounding Narirutin Hexaacetate includes various patents covering synthesis methods, formulations, and specific applications. This information is crucial for companies conducting freedom-to-operate searches and represents a significant portion of professional inquiries about this compound in technical databases.
Standardization of Narirutin Hexaacetate materials remains an important discussion point in quality circles. Establishing reference standards and analytical methods ensures consistency across research studies and commercial products—a concern frequently voiced in scientific community forums and reflected in search patterns for flavonoid reference materials.
Future research directions for Narirutin Hexaacetate may explore its potential in emerging health areas such as gut microbiome modulation and cognitive support. These anticipated developments correspond with growing consumer interest in holistic wellness approaches and brain health ingredients, suggesting continued relevance in evolving market trends.
24915-80-8 (Narirutin Hexaacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)